2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C19H28N4O2/c24-12-9-17-14-22(10-11-23(17)16-6-2-1-3-7-16)13-15-5-4-8-18-19(15)21-25-20-18/h4-5,8,16-17,24H,1-3,6-7,9-14H2
• InChI Key: YCDRXUDTLIPDLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2CCO)CC3=CC=CC4=NON=C43
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol, also known as BZP, is a synthetic compound that has been extensively studied for its potential use in scientific research. BZP belongs to a class of compounds known as piperazines, which have been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol is not fully understood, but it is believed to act primarily as a dopamine and serotonin reuptake inhibitor. 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has also been shown to have some affinity for adrenergic receptors, although the significance of this is not yet clear.
Biochemical and Physiological Effects:
2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine, serotonin, and norepinephrine, leading to increased feelings of euphoria and stimulation. 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has also been shown to increase heart rate, blood pressure, and body temperature, which can be potentially dangerous at high doses.

Advantages and Limitations for Lab Experiments

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has several advantages for use in lab experiments. It is relatively easy to synthesize and has well-characterized biochemical and physiological effects. However, 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol also has several limitations. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is relatively small.

Future Directions

There are several potential future directions for the study of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol. One area of interest is the potential therapeutic use of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol in the treatment of conditions such as depression, anxiety, and addiction. Another area of interest is the development of new compounds based on the structure of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol that may have improved therapeutic properties. Finally, further research is needed to fully understand the mechanism of action of 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol and its potential long-term effects on the central nervous system.

Scientific Research Applications

2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of effects on the central nervous system, including altering the release and uptake of neurotransmitters such as dopamine, serotonin, and norepinephrine. 2-[4-(2,1,3-benzoxadiazol-4-ylmethyl)-1-cyclohexyl-2-piperazinyl]ethanol has also been shown to have potential therapeutic uses in the treatment of conditions such as depression, anxiety, and addiction.